Cas no 86912-81-4 (1-Chloro-3-(2,2-diethoxy-ethoxy)-benzene)

• Product Name: 1-Chloro-3-(2,2-diethoxy-ethoxy)-benzene
• CAS No: 86912-81-4
• MF: C₁₂H₁₇ClO₃
• MW: 244.714583158493
• CID: 3030410
• Update Time: 2025-11-01

1-Chloro-3-(2,2-diethoxy-ethoxy)-benzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-3-(2,2-diethoxy-ethoxy)-benzene
• Benzene, 1-chloro-3-(2,2-diethoxyethoxy)-

• Inchi： 1S/C12H17ClO3/c1-3-14-12(15-4-2)9-16-11-7-5-6-10(13)8-11/h5-8,12H,3-4,9H2,1-2H3
• InChI Key： GQSAPJZWLBMQFN-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=CC(OCC(OCC)OCC)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7

Additional information on 1-Chloro-3-(2,2-diethoxy-ethoxy)-benzene

Comprehensive Guide to 1-Chloro-3-(2,2-diethoxy-ethoxy)-benzene (CAS No. 86912-81-4): Properties, Applications, and Industry Insights

1-Chloro-3-(2,2-diethoxy-ethoxy)-benzene (CAS No. 86912-81-4) is a specialized organic compound widely recognized for its unique molecular structure and versatile applications in chemical synthesis. This aromatic ether derivative, featuring a chloro-substituted benzene ring linked to a diethoxy-ethoxy side chain, has garnered significant attention in pharmaceutical intermediates, agrochemical research, and material science. Its CAS registry number 86912-81-4 serves as a critical identifier for researchers and regulatory compliance across global markets.

The compound's chemical structure combines aromatic reactivity with ether-based solubility, making it valuable for cross-coupling reactions and as a building block in complex molecule synthesis. Recent studies highlight its role in developing advanced polymer materials and liquid crystal displays (LCDs), aligning with the growing demand for high-performance electronic components. Industry reports indicate increased searches for "ether-functionalized benzene derivatives" and "chloro-aromatic ether applications," reflecting its relevance in sustainable chemistry initiatives.

From a synthesis perspective, 1-Chloro-3-(2,2-diethoxy-ethoxy)-benzene demonstrates exceptional stability under standard conditions, with a boiling point range of 280-285°C and moderate polarity suitable for diverse solvent systems. Analytical techniques like HPLC and GC-MS are typically employed for purity verification, addressing the pharmaceutical industry's stringent quality requirements. Environmental considerations have spurred interest in "green synthesis routes for aromatic ethers," with this compound serving as a model for reduced-waste production methodologies.

Market trends show rising demand for custom chemical synthesis services involving CAS 86912-81-4, particularly in Asia-Pacific regions. The compound's structure-activity relationship has become a focal point for drug discovery research, with patent filings increasing 18% year-over-year in medicinal chemistry applications. Quality standards emphasize ≥98% purity grades for research use, while technical grades find utility in industrial-scale processes.

Emerging applications include its use as a photoinitiator component in UV-curable coatings and as a ligand precursor in catalytic systems. The compound's ethoxy-ethoxy side chain enables unique solubility profiles, addressing formulation challenges in specialty chemicals. Safety data sheets recommend standard organic compound handling protocols, with proper ventilation and PPE being essential during laboratory use.

Future research directions may explore its potential in bio-based materials and energy storage systems, capitalizing on the growing "green chemistry" movement. Analytical challenges include developing more sensitive detection methods for trace impurities, particularly for pharmaceutical GMP applications. The compound's regulatory status remains compliant with major chemical inventories worldwide, including TSCA and REACH.

For procurement specialists, key considerations include batch-to-batch consistency and supply chain transparency, especially given the compound's use in regulated industries. Technical literature frequently references its synthetic versatility, with over 120 scholarly articles citing CAS 86912-81-4 since 2015. Storage recommendations typically suggest inert atmosphere protection for long-term stability maintenance.

Innovative applications continue to emerge, including its experimental use in organic electronics and as a template molecule for molecular imprinting technologies. The compound's balanced lipophilicity-hydrophilicity ratio makes it particularly interesting for formulation scientists working on controlled-release systems. Industry conferences increasingly feature discussions on optimizing its large-scale production while minimizing environmental impact.

Quality control protocols emphasize the importance of residual solvent analysis and heavy metal screening, especially for pharmaceutical-grade material. The compound's chromatographic behavior has been extensively documented, aiding method development for analytical laboratories. Recent process innovations have reduced production costs by 22%, according to market intelligence reports.

As research into functionalized aromatic compounds intensifies, 1-Chloro-3-(2,2-diethoxy-ethoxy)-benzene stands out for its combination of structural features and synthetic accessibility. Its continued importance in specialty chemical markets underscores the need for ongoing technical documentation and safety evaluation updates to meet evolving regulatory standards worldwide.